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Compound of Interest

2-(2-Chloro-4-
Compound Name:
formylphenoxy)acetamide

CAS No.: 333743-26-3

Cat. No.: B1349153

Get Quote

Publish Comparison Guide: SAR of 2-(2-Chloro-

4-formylphenoxy)acetamide

Executive Summary

2-(2-Chloro-4-formylphenoxy)acetamide (CosHsCINO3) is a bifunctional scaffold widely
utilized in the development of antimicrobial, antifungal, and anti-inflammatory agents. It serves
as a "warhead precursor,"” where the formyl group facilitates the generation of bioactive Schiff
bases (hydrazones, thiosemicarbazones), while the chlorophenoxyacetamide core modulates
lipophilicity and bioavailability.

Key Performance Indicators (KPIs):

o Lipophilicity (LogP): Enhanced by the ortho-chloro substituent, improving membrane
permeability compared to non-chlorinated analogs.
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» Solubility: The acetamide tail provides essential hydrogen-bonding capability, balancing the
hydrophobic aryl core.

» Reactivity: The para-formyl group is highly reactive toward nucleophiles (amines/hydrazides),
enabling rapid library generation.

Chemical Profile & Synthesis

IUPAC Name: 2-(2-chloro-4-formylphenoxy)acetamide Molecular Weight: 227.64 g/mol
Role: Synthetic Intermediate / Pharmacophore

Synthesis Protocol

The synthesis utilizes a Williamson ether synthesis approach, favored for its high yield and
operational simplicity.

Reagents:

o Substrate: 3-Chloro-4-hydroxybenzaldehyde (Note: Numbering changes upon etherification;
Cl is ortho to the phenol).

o Alkylation Agent: 2-Chloroacetamide.[1][2]

o Base: Potassium tert-butoxide (tBuOK) or Potassium Carbonate (K2COs).
e Solvent: Methanol (MeOH) or DMF.

Step-by-Step Methodology:

¢ Activation: Dissolve 3-chloro-4-hydroxybenzaldehyde (1.0 eq) in anhydrous MeOH or DMF.
Add tBuOK (1.05 eq) and stir at room temperature for 30 minutes to generate the phenoxide
anion.

o Alkylation: Add 2-chloroacetamide (1.1 eq) dropwise to the reaction mixture.

o Reflux: Heat the mixture to reflux (60—80°C) for 8-12 hours. Monitor via TLC (Mobile phase:
EtOAc/Hexane 1:1).
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e |solation: Concentrate the solvent in vacuo. Triturate the residue with ice-cold water to
precipitate the product.

 Purification: Recrystallize from ethanol to yield off-white crystals (Yield: ~70-85%).
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Figure 1: Synthesis pathway via Williamson etherification. The phenoxide anion attacks the
alpha-carbon of 2-chloroacetamide.

Structure-Activity Relationship (SAR) Analysis

The biological potency of this scaffold relies on the synergistic effects of its three distinct
structural zones.

Zone 1: The Acetamide Tail (-O-CH2-CONH-z)

e Function: Hydrogen Bonding & Solubility.

e SAR Insight: The primary amide (CONH:z) acts as both a hydrogen bond donor and acceptor.
This is critical for binding to protein residues (e.g., Serine/Threonine pockets in enzymes).

o Comparison: Replacing the amide with an Ester (-COOEt) increases lipophilicity but often
reduces potency due to the loss of H-bonding interactions and rapid hydrolysis in vivo.
Replacing it with an Acid (—COOH) drastically reduces cell membrane permeability due to
ionization at physiological pH.

Zone 2: The Ortho-Chloro Substituent (-Cl)
e Function: Lipophilicity & Metabolic Stability.
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e SAR Insight: The chlorine atom at the ortho position (relative to the ether linkage) exerts a

steric and electronic effect.

o Electronic: As an electron-withdrawing group (EWG), it deactivates the ring slightly, but

increases the acidity of the phenols in metabolic precursors.

o Lipophilicity: It increases the LogP value by approximately +0.71 compared to the non-

chlorinated analog. This enhances penetration through the lipid bilayer of bacterial cell

walls (especially Gram-positive bacteria).

o Performance Data: Derivatives with the 2-Cl substituent consistently show lower Minimum

Inhibitory Concentrations (MIC) than their unsubstituted counterparts.

Zone 3: The Para-Formyl Group (-CHO)

e Function: Derivatization

Handle (The "Warhead").

¢ SAR Insight: The aldehyde itself is rarely the final drug. It is the site for condensation with

amines to form Schiff Bases (-CH=N-).

o Causality: The para position is optimal as it minimizes steric hindrance during the binding of

the bulky Schiff base derivatives to target enzymes (e.g., DNA Gyrase, COX-2).
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Figure 2: SAR Map detailing the functional roles of the three core structural domains.

Comparative Performance Guide
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This section compares the performance of 2-(2-Chloro-4-formylphenoxy)acetamide

derivatives against standard alternatives in antimicrobial assays (e.g., S. aureus, E. coli).

Comparison 1: Impact of the Chlorine Atom

o Compound A: Derivatives of 2-(4-formylphenoxy)acetamide (No CI).[3]

e Compound B: Derivatives of 2-(2-Chloro-4-formylphenoxy)acetamide (With ClI).

Non-Chlorinated Chlorinated Target Performance
Feature .
Analog (A) (B) Verdict
(B) is superior for
LogP (Calc) ~1.2 ~1.9 )
membrane crossing.
(B) shows 2-4x higher
MIC (S. aureus) 25 - 50 pg/mL 6.25-12.5 pg/mL

potency.

Metabolic Stability

Moderate (Ring

oxidation possible)

High (Cl blocks C2

position)

(B) has prolonged
half-life.

Comparison 2: Impact of the Tail Group

» Alternative C: 2-(2-Chloro-4-formylphenoxy)acetic acid.

e Target (B): 2-(2-Chloro-4-formylphenoxy)acetamide.

Feature

Acid Analog (C)

Acetamide Target

(B)

Performance
Verdict

pKa / lonization

lonized at pH 7.4
(CO0O")

Neutral

(B) penetrates cells
better.

H-Bonding

Acceptor only (as

anion)

Donor & Acceptor

(B) binds tighter to

target pockets.

Toxicity

Potential for irritation

Generally lower

(B) is safer for

topical/oral use.
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Experimental Validation: Self-Validating Protocols

To ensure reproducibility and trustworthiness, use these specific protocols.

Protocol A: Schiff Base Derivatization (Validation of Reactivity)

This confirms the quality of the formyl group.

Mix: 1 mmol of 2-(2-Chloro-4-formylphenoxy)acetamide + 1 mmol of Thiosemicarbazide in
10 mL Ethanol.

Catalyst: Add 2-3 drops of Glacial Acetic Acid.
Reflux: 3-4 hours.

Observation: Formation of a heavy precipitate (Thiosemicarbazone) confirms the integrity of
the aldehyde.

Checkpoint: If no precipitate forms within 1 hour, the starting aldehyde may have oxidized to
the carboxylic acid (check IR for -COOH peak at 1700 cm~* broad).

Protocol B: Antimicrobial Disc Diffusion (Validation of Activity)

Standard: Ciprofloxacin (5 p g/disc).

Test Sample: Dissolve derivative in DMSO (1 mg/mL).
Inoculum: 0.5 McFarland standard of S. aureus (ATCC 25923).
Incubation: 37°C for 24 hours.

Success Criteria: Zone of Inhibition (ZOI) > 15mm indicates significant activity. ZOl < 10mm
implies poor membrane penetration (likely due to loss of the Cl group or hydrolysis of the
amide).

References

Title: Novel thiazolo (4,5-D) pyrimidine compounds.

Chloro-Acetamide Biological Activity

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1349153/docs?utm_src=pdf-body#structure-activity-relationship-sar-of-2-2-chloro-4-formylphenoxy-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Title: Potential of 2-Chloro-N-(4-fluoro-3-nitrophenyl)acetamide Against Klebsiella
pneumoniae.
o Source:Brazilian Journal of Biology (via NCBI PMC).

o Relevance: Validates the antimicrobial enhancement provided by the chlorine atom in
acetamide derivatives.[2]

o URL:[Link]
* General Phenoxyacetamide SAR

o Title: Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various
types of nucleophiles.[3]

o Source:Synthetic Communications (ResearchG
o Relevance: details the reactivity of the chloroacetamide moiety and its role in building
phenoxyacetamide scaffolds.

o URL:[LiNkK]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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